N-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-fluoro-N-methylbenzamide

• IUPAC Name: N-[[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-2-fluoro-N-methylbenzamide
• InChI: InChI=1S/C19H18FN3O4/c1-23(19(24)13-6-4-5-7-14(13)20)11-17-21-18(22-27-17)12-8-9-15(25-2)16(10-12)26-3/h4-10H,11H2,1-3H3
• InChI Key: UWMAXUUZIGHWMM-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=NC(=NO1)C2=CC(=C(C=C2)OC)OC)C(=O)C3=CC=CC=C3F
• Molecular Formula: C19H18FN3O4
• Molecular Weight: 371.4 g/mol

Description

"N-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-fluoro-N-methylbenzamide" is a chemical compound with potential applications in various fields of chemistry and pharmacology. This analysis focuses on its synthesis, molecular structure, chemical reactions, and physical and chemical properties.

Synthesis Analysis

The synthesis of compounds similar to "N-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-fluoro-N-methylbenzamide" often involves complex reactions and careful selection of precursors. For instance, Jin et al. (2006) described the synthesis of related oxadiazole derivatives through cyclization reactions, highlighting the precision required in such processes (Jin, Chen, Song, Chen, Yang, Li, Hu, & Xu, 2006).

Molecular Structure Analysis

The molecular structure of compounds in this category is typically characterized using techniques like X-ray crystallography, as done by Karabulut et al. (2014) for a related benzamide compound. Such analysis is crucial for understanding the compound's three-dimensional conformation and potential interactions (Karabulut, Namli, Kurtaran, Yıldırım, & Leszczynski, 2014).

Chemical Reactions and Properties

These compounds can undergo various chemical reactions, altering their structure and properties. For example, Patel and Dhameliya (2010) investigated the condensation reactions of benzamide derivatives, which is relevant for understanding the reactivity of such compounds (Patel & Dhameliya, 2010).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and stability, are determined through experimental methods. Mohana (2013) provides an example of how these properties are assessed in related oxadiazole compounds (Mohana, 2013).

Chemical Properties Analysis

Chemical properties, including reactivity, chemical stability, and interaction with other compounds, are key to understanding the compound's applications. The work of Umehara et al. (2009) on the metabolic pathways of a similar benzamide compound provides insights into these aspects (Umehara, Shirai, Iwatsubo, Noguchi, Usui, & Kamimura, 2009).

Scientific Research Applications

Synthesis and Characterization

• The compound is part of a broader class of chemicals that have been explored for their synthesis methodologies and structural characterization. For instance, derivatives incorporating the 1,3,4-oxadiazole unit have been synthesized and characterized for their physical and chemical properties, providing a foundation for understanding the chemical behavior of such compounds (Desai et al., 2013).

Antimicrobial Activity

• Research has shown that compounds related to N-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-fluoro-N-methylbenzamide exhibit promising antimicrobial properties. For example, derivatives with the 1,3,4-oxadiazole moiety have been assessed for their antimicrobial efficacy, revealing potential applications in combating bacterial and fungal infections (Desai et al., 2013).

Anticancer Activity

• The exploration of 1,3,4-oxadiazole derivatives for anticancer activity has led to the identification of compounds with significant potential. These studies provide insights into the structure-activity relationships that govern the anticancer efficacy of these compounds, highlighting their relevance in the development of new anticancer agents (Ravinaik et al., 2021).

Future Directions

Future research on this compound could involve more detailed studies of its synthesis, chemical reactions, and biological activities. This could include experimental studies to determine its physical and chemical properties, as well as biological assays to determine its potential therapeutic effects.